molecular formula C20H21F3N2O2 B8786191 4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide

4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide

Cat. No.: B8786191
M. Wt: 378.4 g/mol
InChI Key: UQVSSMNHZMJRBZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide is a useful research compound. Its molecular formula is C20H21F3N2O2 and its molecular weight is 378.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H21F3N2O2

Molecular Weight

378.4 g/mol

IUPAC Name

4-methoxy-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]benzamide

InChI

InChI=1S/C20H21F3N2O2/c1-27-16-8-5-14(6-9-16)19(26)24-17-13-15(20(21,22)23)7-10-18(17)25-11-3-2-4-12-25/h5-10,13H,2-4,11-12H2,1H3,(H,24,26)

InChI Key

UQVSSMNHZMJRBZ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)N3CCCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Methoxybenzoyl chloride (250 mg, 1.47 mmol, commercially available product) and triethylamine (254 μl, 1.83 mmol) were sequentially added at 0° C. to a dichloromethane (4 ml) solution of 2-(1-piperidinyl)-5-(trifluoromethyl)aniline (147 mg, 0.602 mmol), obtained as described in Referential Example 1-2. The resulting mixture was warmed to room temperature and stirred for 17 hours. Water was added to the mixture, and the resulting mixture was extracted three times with ethyl acetate. The obtained organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (20 g, hexane/ethyl acetate=5/1). Thus, N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]-4-methoxybenzamide (GIF-0615) (240 mg, quant.) was yielded as a colorless solid.
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